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CD34+ Cell Yield: Efficacy Comparison

The table below summarizes key efficacy outcomes from clinical studies for different mobilization regimens.

Primary Success in a
L Endpoint Single .
Mobilization . . Key Comparative
. Study / Design Success (26 x  Apheresis (=6 T
Regimen Findings
106 CD34+ x 106 CD34+
cells/kg) cells/kg)
Motixafortide + G- Phase 3 RCT 92.5% (in 2 88.8% Significantly superior
CSF (GENESIS), aphereses) to G-CSF alone.
N=122 [1] [2]
Plerixafor + G-CSF Phase 3 RCT ~65-85% (in 4 Information A proportion of
(Historical Data) aphereses) Missing patients (15-35%)
[1] fail to collect optimal

HSPC numbers [1].
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Primary Success in a
R Endpoint Single .
Mobilization . . Key Comparative
R Study / Design Success (26 x  Apheresis (26 Findings
106 CD34+ x 105 CD34+
cells/kg) cells/kg)
G-CSF alone Phase 3 RCT 26.2% (in 2 9.5% Serves as the
(Placebo arm of aphereses) baseline control; 40-
GENESIS), N=42 50% of patients
[1] [2] cannot collect
optimal cells [1].
Cyclophosphamide Single-Center Information 63% (=5 x 10° Effective, but carries
(Cy) + G-CSF Retrospective Missing cells/kg) risk of febrile
Analysis, N=200 neutropenia and
[3] requires
hospitalization [3].
Bortezomib + Cy + Single-Center Information 69% (=5 x 10° May increase stem
G-CSF Retrospective Missing cells/kg) cell yield compared
Analysis [3] to Cy+G-CSF alone
[3].
Bortezomib + G-CSF  Single-Center Information 26% (=5 x 10° Identified as an
Retrospective Missing cells/kg) inferior regimen for
Analysis [3] mobilization [3].

Experimental Protocols & Key Details

For a clear understanding of the data, here are the methodologies and additional context for the key studies

cited.

e GENESIS Trial (Motixafortide + G-CSF vs. Placebo + G-CSF)
o Trial Design: Prospective, multicenter, randomized, double-blind, placebo-controlled Phase 3
trial [1].
o Patients: 122 adults with multiple myeloma undergoing autologous stem cell transplantation

[1].
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o Intervention: Patients received either motixafortide (1.25 mg/kg subcutaneously) or
placebo after 4 days of G-CSF mobilization. Apheresis began 10-14 hours after the
motixafortide/placebo injection [1].

o Mechanism of Action: Motixafortide is a novel cyclic peptide and a high-affinity inhibitor of
the CXCR4 receptor. By blocking the CXCR4/CXCL12 axis, it disrupts the retention signals that
keep hematopoietic stem cells anchored in the bone marrow niche, leading to their mobilization
into the peripheral blood [1] [4]. The following diagram illustrates this mechanism and the
clinical workflow of the GENESIS trial.
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¢ 15-Year Retrospective Analysis (Other Regimens)

o Study Design: A single-center, retrospective analysis of 205 mobilization attempts in 200
patients [3].

o Patients: Multiple myeloma patients aged 18-65 years [3].

o Compared Regimens: The study directly compared four groups: Bortezomib + G-CSF, G-CSF
+ Plerixafor, Bortezomib + Cyclophosphamide + G-CSF, and Cyclophosphamide + G-CSF [3].

o Key Limitations: As a retrospective study, its evidence level is lower than that of a randomized
controlled trial. The comparison with motixafortide is indirect, as motixafortide was not
included in this analysis [3].

Interpretation and Context for Professionals

e Superior Efficacy of Motixafortide: The data from the robust GENESIS trial establishes that the
motixafortide + G-CSF combination is profoundly more effective than G-CSF alone for achieving
high CD34+ cell yields in a minimal number of apheresis sessions [1] [2].

e Advantage in Efficiency: The ability to collect an optimal cell dose for transplantation in a single
apheresis session for nearly 90% of patients presents a significant logistical and economic
advantage, reducing the burden on both patients and healthcare systems [1] [5].

¢ Indirect Comparisons: While head-to-head trials of motixafortide versus plerixafor are not available
in the provided search results, the GENESIS data suggests motixafortide may offer a higher rate of
successful collection. Plerixafor still enables successful collection in a majority of patients, but a
notable proportion (15-35%) may fail to reach optimal targets [1]. Chemo-mobilization with
Cyclophosphamide + G-CSF is highly effective but comes with the trade-off of chemotherapy-
related toxicities and required hospitalization [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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